Cas no 885498-53-3 (Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride)
Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride is a cyclohexyl-based ester hydrochloride with a primary amine functionality. This compound is characterized by its sterically hindered cyclohexyl ring, which enhances stability and influences reactivity in synthetic applications. The presence of both the ester and amine groups makes it a versatile intermediate for pharmaceutical and organic synthesis, particularly in the preparation of bioactive molecules. The hydrochloride salt form improves solubility and handling in polar solvents. Its rigid, dimethyl-substituted cyclohexane structure may contribute to selective binding in medicinal chemistry applications. The product is typically utilized under controlled conditions due to its amine reactivity.
885498-53-3 structure
Product Name:Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride
CAS No:885498-53-3
MF:C11H22ClNO2
MW:235.75088262558
CID:5560756
PubChem ID:165997419
Update Time:2025-10-22
Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride
- Z5809913084
- 885498-53-3
- EN300-37359114
- Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride
-
- Inchi： 1S/C11H21NO2.ClH/c1-10(2)4-6-11(12,7-5-10)8-9(13)14-3;/h4-8,12H2,1-3H3;1H
- InChI Key： GRJWIHOHGKZPOM-UHFFFAOYSA-N
- SMILES： Cl.O(C)C(CC1(CCC(C)(C)CC1)N)=O
Computed Properties
- Exact Mass: 235.1339066g/mol
- Monoisotopic Mass: 235.1339066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3Ų
Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37359114-1g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 1g |
$857.0 | 2023-11-13 | |
| Enamine | EN300-37359114-5g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 5g |
$2485.0 | 2023-11-13 | |
| Enamine | EN300-37359114-10g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 10g |
$3683.0 | 2023-11-13 | |
| Enamine | EN300-37359114-0.05g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 0.05g |
$200.0 | 2023-11-13 | |
| Enamine | EN300-37359114-0.1g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 0.1g |
$298.0 | 2023-11-13 | |
| Enamine | EN300-37359114-0.25g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 0.25g |
$425.0 | 2023-11-13 | |
| Enamine | EN300-37359114-0.5g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 0.5g |
$668.0 | 2023-11-13 | |
| Enamine | EN300-37359114-1.0g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 1.0g |
$857.0 | 2023-07-06 | |
| Enamine | EN300-37359114-2.5g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 2.5g |
$1680.0 | 2023-11-13 | |
| Enamine | EN300-37359114-5.0g |
methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride |
885498-53-3 | 95% | 5.0g |
$2485.0 | 2023-07-06 |
Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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